Cas no 106854-78-8 (1-Chloro-3-(2,2,2-trifluoroethoxy)benzene)
1-Chloro-3-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-chloro-3-(2,2,2-trifluoroethoxy)-
- 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene
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- Inchi: 1S/C8H6ClF3O/c9-6-2-1-3-7(4-6)13-5-8(10,11)12/h1-4H,5H2
- InChI Key: WHVAPZOZERQFSI-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC=CC(OCC(F)(F)F)=C1
Experimental Properties
- Density: 1.330±0.06 g/cm3(Predicted)
- Boiling Point: 190.6±40.0 °C(Predicted)
1-Chloro-3-(2,2,2-trifluoroethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580426-1g |
1-Chloro-3-(2,2,2-trifluoroethoxy)benzene |
106854-78-8 | 98% | 1g |
¥3332.00 | 2024-08-09 |
1-Chloro-3-(2,2,2-trifluoroethoxy)benzene Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene
1-Chloro-3-(2,2,2-Trifluoroethoxy)Benzene: A Comprehensive Overview
CAS No. 106854-78-8, commonly referred to as 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene, is a synthetic organic compound with significant applications in various industries. This compound is a derivative of benzene, featuring a chlorine atom at position 1 and a trifluoroethoxy group at position 3. The trifluoroethoxy group introduces unique electronic and steric properties to the molecule, making it valuable in chemical synthesis and material science.
The synthesis of 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene typically involves nucleophilic substitution reactions. Recent studies have explored the use of palladium-catalyzed cross-coupling reactions to enhance the efficiency and selectivity of its production. These advancements have not only improved the yield but also reduced the environmental impact associated with its manufacturing process.
In terms of applications, this compound is widely used as an intermediate in the pharmaceutical industry. Its ability to undergo various functional group transformations makes it a versatile building block for drug development. For instance, it has been employed in the synthesis of antiviral agents and anticancer drugs. Researchers have also investigated its potential as a precursor for advanced materials such as fluorinated polymers and high-performance adhesives.
Recent research has focused on understanding the environmental fate and toxicity of 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene. Studies conducted in aquatic ecosystems have revealed that this compound exhibits moderate biodegradability under specific conditions. However, its persistence in certain environments remains a concern for ecological health. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe handling and disposal.
The structural uniqueness of this compound also lends itself to applications in electronic materials. Its fluorinated substituents contribute to high thermal stability and dielectric properties, making it a candidate for use in advanced capacitors and insulating materials. Emerging technologies in the electronics sector are exploring these properties to develop next-generation devices with enhanced performance.
In conclusion, CAS No. 106854-78-8, or 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene, stands as a pivotal compound in modern chemistry due to its diverse applications and unique chemical properties. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to environmental impact and safety.
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